Cas no 117456-85-6 (Kaur-16-en-15-one,7,20-epoxy-6,7,11,14-tetrahydroxy-, (6b,7a,11a,14R)- (9CI))

• Product Name: Kaur-16-en-15-one,7,20-epoxy-6,7,11,14-tetrahydroxy-, (6b,7a,11a,14R)- (9CI)
• CAS No: 117456-85-6
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 195341
• Update Time: 2024-03-01

Kaur-16-en-15-one,7,20-epoxy-6,7,11,14-tetrahydroxy-, (6b,7a,11a,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,7,20-epoxy-6,7,11,14-tetrahydroxy-, (6b,7a,11a,14R)- (9CI)
• 6,11b-(Epoxymethano)-6a,9-methano-1H-cyclohepta[a]naphthalene,kaur-16-en-15-one deriv.
• Longikaurin G
• Kaur-16-en-15-one, 7,20-epoxy-6,7,11,14-tetrahydroxy-, (6β,7α,11α,14R)-

• Inchi： 1S/C20H28O6/c1-9-10-7-11(21)12-18-6-4-5-17(2,3)13(18)16(24)20(25,26-8-18)19(12,14(9)22)15(10)23/h10-13,15-16,21,23-25H,1,4-8H2,2-3H3/t10-,11+,12-,13+,15?,16-,18+,19-,20+/m0/s1
• InChI Key： AOUAZUQTHDBROH-NKCHJZMDSA-N
• SMILES： O[C@@]12OC[C@]3(CCCC(C)(C)[C@@]3([H])[C@@H]1O)[C@]1([H])[C@@H](C[C@@]3([H])C(=C)C(=O)[C@@]21C3([H])O)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 593.3±50.0 °C(Predicted)
• PSA: 52.54
• pka: 10.95±0.70(Predicted)